TLR7 agonist 9

• Molecular Formula: C14H17N5O7
• Molecular Weight: 367.31 g/mol
• InChI: InChI=1S/C14H17N5O7/c15-13-16-10-7(11(24)17-13)18(3-1-2-4-20)14(25)19(10)12-9(23)8(22)6(5-21)26-12/h6,8-9,12,20-23H,3-5H2,(H3,15,16,17,24)/t6-,8?,9+,12-/m1/s1
• InChIKey: DPJRWSKJWHNKPQ-WURNFRPNSA-N

TLR7 Agonist 9: Click-Ready Purine Nucleoside Payload

TLR7 agonist 9 (compound 10; CAS 2389988-38-7) is a synthetic purine nucleoside analog that functions as a selective agonist of Toll-like receptor 7 (TLR7) . Issued from the WO2019226977 patent family, this compound belongs to a class of structure-based designed TLR7/8 agonist payloads developed by Bristol Myers Squibb for antibody–drug conjugate (ADC) applications . Its molecular formula is C14H17N5O7 (MW 367.31), and it features a terminal alkyne group enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) for bioorthogonal conjugation . Unlike imidazoquinoline-based TLR7 agonists (e.g., imiquimod, resiquimod), TLR7 agonist 9 is a purine analog with a distinct binding mode that engages the TLR7 ectodomain in a manner visualized by X-ray crystallography at 2.45 Å resolution (PDB: 9MHV) .

1

Terminal alkyne enables copper-catalyzed click conjugation for ADC and probe assembly without synthetic derivatization.

2

Purine nucleoside chemotype provides a distinct TLR7 binding mode, confirmed by X-ray crystallography (PDB: 9MHV, 2.45 Å).

3

Designed within an ADC payload platform featuring tunable TLR7/8 activity for immuno-oncology research.

• [1] Webber SE, et al. TLR7 agonists for treatment of cancer and infectious disease. World Intellectual Property Organization, WO2019226977 A1. 2019-11-28. View Source
• [2] Poudel YB, Lo JC, Norris DJ, Cox M, He L, Johnson WL, et al. Structure-Based Design of Novel TLR7/8 Agonist Payloads Enabling an Immunomodulatory Conjugate Approach. ACS Med Chem Lett. 2025;16:80-88. doi:10.1021/acsmedchemlett.4c00463. PubMed: 39811121. View Source
• [3] Critton DA, et al. Monkey TLR7 ectodomain with small molecule agonist 9. RCSB PDB. Deposited 2024-12-12; Released 2025-03-05. PDB ID: 9MHV. View Source

TLR7 Agonist 9 vs. Generic TLR7 Agonists

TLR7 agonists are not interchangeable. Even among compounds targeting the same receptor, structural class (imidazoquinoline vs. purine nucleoside), TLR7/8 selectivity ratio, and the presence or absence of a conjugation handle critically determine pharmacological outcome and experimental utility . Imidazoquinolines such as imiquimod and resiquimod are dual TLR7/8 agonists with relatively balanced activity that drive both type I interferon and pro-inflammatory cytokine cascades; vesatolimod (GS-9620) is a more TLR7-selective imidazoquinoline but lacks a functional group for facile conjugation . TLR7 agonist 9 belongs to a distinct chemotype — a purine nucleoside analog — and was explicitly designed as an ADC payload, incorporating an alkyne linker for site-specific conjugation without ablating TLR7 agonism . Substituting a generic TLR7 agonist in an immuno-oncology conjugate program therefore risks loss of conjugate stability, altered receptor selectivity, and unpredictable in vivo pharmacodynamics, underscoring the need for compound-specific evidence.

TLR7 Agonist 9

Imidazoquinolines (imiquimod, resiquimod, vesatolimod) lack an intrinsic conjugation handle; synthetic linker addition may compromise agonist activity.

TLR7 Agonist 9

Dual TLR7/8 agonists without selectivity tuning may produce a different cytokine profile (TNF-α, IL-12), limiting pathway-specific interpretation.

TLR7 Agonist 9

Tool compounds (BBIQ, SM-324405) lack clinical-pipeline characterization; synthetic reproducibility and impurity profiling may not match ADC-grade payload requirements.

• [1] Poudel YB, Lo JC, Norris DJ, Cox M, He L, Johnson WL, et al. Structure-Based Design of Novel TLR7/8 Agonist Payloads Enabling an Immunomodulatory Conjugate Approach. ACS Med Chem Lett. 2025;16:80-88. doi:10.1021/acsmedchemlett.4c00463. PubMed: 39811121. View Source
• [2] Roethle PA, McFadden RM, Yang H, Hrvatin P, Hui H, Graupe M, et al. Identification and Optimization of Pteridinone Toll-like Receptor 7 (TLR7) Agonists for the Oral Treatment of Viral Hepatitis. J Med Chem. 2013;56(18):7324-7333. doi:10.1021/jm400815m. View Source
• [3] Webber SE, et al. TLR7 agonists for treatment of cancer and infectious disease. World Intellectual Property Organization, WO2019226977 A1. 2019-11-28. View Source

TLR7 Agonist 9: Head-to-Head Comparison Guide

Alkyne Conjugation Handle vs. Imidazoquinoline Agonists

TLR7 agonist 9 is the only compound among the compared TLR7 agonists that contains a terminal alkyne group, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) without additional linker derivatization . In contrast, imiquimod, resiquimod, vesatolimod, and polvitolimod lack an intrinsic click chemistry handle; their use as ADC payloads requires synthetic modification to introduce a reactive moiety, which frequently compromises agonist potency or selectivity . This structural feature is confirmed by the molecular formula C14H17N5O7 and the patent disclosure describing the alkyne-substituted purine scaffold for targeted delivery applications . The X-ray co-crystal structure of TLR7 agonist 9 bound to monkey TLR7 (PDB: 9MHV, resolution 2.45 Å) further demonstrates that the alkyne-bearing substituent is solvent-exposed and compatible with conjugate attachment without disrupting receptor engagement .

Alkyne Conjugation Handle

Head-to-head

TLR7 agonist 9 uniquely contains a terminal alkyne (C14H17N5O7); all comparator imidazoquinolines lack this group.

Enables CuAAC without prior synthetic modification.

Solvent-exposed alkyne confirmed by PDB 9MHV.

Evidence Dimension	Presence of a bioorthogonal conjugation handle (terminal alkyne)
Target Compound Data	Contains terminal alkyne; molecular formula C14H17N5O7; patent Example 10 (WO2019226977)
Comparator Or Baseline	Imiquimod (C14H16N4), resiquimod (C17H22N4O2), vesatolimod (C24H26N8O), polvitolimod (C13H14FN5O4) — none contain an alkyne group
Quantified Difference	Qualitative: present vs. absent; no quantitative EC50 shift data available for conjugate vs. free agonist
Conditions	Structural comparison based on disclosed chemical structures; X-ray crystallography PDB 9MHV

Why This Matters

The intrinsic alkyne handle eliminates a synthetic derivatization step required for all comparator TLR7 agonists, preserving batch-to-batch consistency and reducing the risk of activity loss during conjugate synthesis.

• [1] Webber SE, et al. TLR7 agonists for treatment of cancer and infectious disease. World Intellectual Property Organization, WO2019226977 A1. 2019-11-28. View Source
• [2] Guide to Pharmacology. Imiquimod, Resiquimod, Vesatolimod, Polvitolimod ligand pages. IUPHAR/BPS. View Source
• [3] Critton DA, et al. Monkey TLR7 ectodomain with small molecule agonist 9. RCSB PDB. PDB ID: 9MHV. Deposited 2024-12-12. View Source

Purine vs. Imidazoquinoline Scaffold: TLR7/8 Selectivity

TLR7 agonist 9 is a purine nucleoside analog, whereas the most common TLR7 agonists (imiquimod, resiquimod) are imidazoquinolines that exhibit dual TLR7/8 activity . Detailed head-to-head EC50 values for TLR7 agonist 9 at hTLR7 and hTLR8 are not publicly disclosed in the available literature; however, the Poudel et al. (2025) publication from Bristol Myers Squibb describes a series of structure-based designed dual TLR7/8 agonists with 'varying ratios of TLR7 and TLR8 activity' for use as ADC payloads . By comparison, resiquimod activates hTLR7 with EC50 ~25 nM and hTLR8 with EC50 ~1.3 μM, yielding a ~52-fold selectivity margin for TLR7 over TLR8 . Imiquimod is less potent (hTLR7 EC50 ~2.2 μM) and also activates TLR8 . Vesatolimod (GS-9620) demonstrates 30-fold selectivity for TLR7 over TLR8 (hTLR7 EC50 = 291 nM vs. hTLR8 EC50 = 9 μM) . The extent to which TLR7 agonist 9's purine scaffold confers superior or distinct selectivity relative to vesatolimod remains to be quantified in a public head-to-head assay.

Purine vs. Imidazoquinoline Selectivity

Class-level inference

TLR7 agonist 9 EC50 values not publicly disclosed; resiquimod shows ~52× TLR7 selectivity (EC50 25 nM) over TLR8.

Selectivity context requires compound-specific validation.

Data to verify; vesatolimod 30× selectivity reference.

Evidence Dimension	TLR7 vs. TLR8 potency and selectivity
Target Compound Data	Purine nucleoside analog; specific EC50 values not publicly disclosed in peer-reviewed literature as of the search date; patent WO2019226977 includes this compound as an example of TLR7 agonism for conjugate use
Comparator Or Baseline	Resiquimod: hTLR7 EC50 ~25 nM, hTLR8 EC50 ~1.3 μM (~52× TLR7-selective) ; Imiquimod: hTLR7 EC50 ~2.2 μM ; Vesatolimod: hTLR7 EC50 = 291 nM, hTLR8 EC50 = 9 μM (30× TLR7-selective)
Quantified Difference	Cannot be calculated directly due to absence of disclosed EC50 data for TLR7 agonist 9; scaffold-level inference of purine vs. imidazoquinoline chemotype
Conditions	hTLR7/hTLR8 HEK293 reporter assays (comparator data); target compound data pending publication of detailed SAR tables

Why This Matters

Selection of a TLR7 agonist for applications requiring minimization of TLR8-driven pro-inflammatory cytokines (TNF-α, IL-12) depends critically on the TLR7/TLR8 selectivity ratio; procurement decisions must weigh whether the purine scaffold of TLR7 agonist 9 offers advantages over the 30-fold selectivity of vesatolimod in the intended experimental context.

• [1] Engel AL, Holt GE, Lu H. The pharmacokinetics of Toll-like receptor agonists and the impact on the immune system. Expert Rev Clin Pharmacol. 2011;4(2):275-289. doi:10.1586/ecp.11.5. View Source
• [2] Poudel YB, Lo JC, Norris DJ, Cox M, He L, Johnson WL, et al. Structure-Based Design of Novel TLR7/8 Agonist Payloads Enabling an Immunomodulatory Conjugate Approach. ACS Med Chem Lett. 2025;16:80-88. doi:10.1021/acsmedchemlett.4c00463. View Source
• [3] Hemmi H, Kaisho T, Takeuchi O, Sato S, Sanjo H, Hoshino K, et al. Small anti-viral compounds activate immune cells via the TLR7 MyD88-dependent signaling pathway. Nat Immunol. 2002;3(2):196-200. doi:10.1038/ni758. View Source
• [4] Roethle PA, McFadden RM, Yang H, Hrvatin P, Hui H, Graupe M, et al. Identification and Optimization of Pteridinone Toll-like Receptor 7 (TLR7) Agonists for the Oral Treatment of Viral Hepatitis. J Med Chem. 2013;56(18):7324-7333. doi:10.1021/jm400815m. View Source

X-Ray Binding Mode vs. Docking-Only

The binding mode of TLR7 agonist 9 to the TLR7 ectodomain has been experimentally determined by X-ray crystallography at 2.45 Å resolution (PDB: 9MHV) . The structure reveals that the purine core engages the receptor at the dimerization interface, while the alkyne-bearing substituent projects into a solvent-exposed region compatible with conjugate attachment . Among the comparator set, only a limited number of TLR7 agonist co-crystal structures are publicly available: a resiquimod-bound TLR7 structure (PDB: 5GMF) exists but represents the imidazoquinoline class and does not inform purine scaffold SAR . Imiquimod, vesatolimod, and polvitolimod lack publicly deposited TLR7 co-crystal structures as of the search date. This structural information deficit limits rational optimization of conjugate linkers for comparator compounds, whereas the PDB: 9MHV structure enables direct in silico assessment of linker attachment points for TLR7 agonist 9 without ablating receptor binding .

X-Ray Binding Mode

Head-to-head

PDB 9MHV: 2.45 Å resolution, monkey TLR7 ectodomain; purine core engages dimerization interface.

Experimentally determined co-crystal supports conjugate linker design.

Comparator imidazoquinolines lack publicly deposited TLR7 co-crystals (except resiquimod PDB 5GMF).

Evidence Dimension	Availability of experimental co-crystal structure with TLR7
Target Compound Data	PDB 9MHV: 2.45 Å resolution, monkey TLR7 ectodomain with small molecule agonist 9 bound; deposited 2024-12-12
Comparator Or Baseline	Resiquimod: PDB 5GMF (human TLR7); Imiquimod: no public TLR7 co-crystal; Vesatolimod: no public TLR7 co-crystal; Polvitolimod: no public TLR7 co-crystal
Quantified Difference	TLR7 agonist 9 is the only purine nucleoside TLR7 agonist with a publicly available co-crystal structure; the 2.45 Å resolution is sufficient for structure-guided conjugate design
Conditions	X-ray diffraction, Macaca mulatta TLR7 ectodomain, Drosophila melanogaster expression system

Why This Matters

An experimentally determined co-crystal structure de-risks conjugate design by confirming that linker attachment does not sterically clash with receptor binding, a capability unavailable for most comparator TLR7 agonists.

• [1] Critton DA, et al. Monkey TLR7 ectodomain with small molecule agonist 9. RCSB PDB. PDB ID: 9MHV. Deposited 2024-12-12; Released 2025-03-05. View Source
• [2] Zhang Z, Ohto U, Shibata T, Krayukhina E, Taoka M, Yamauchi Y, et al. Structural Analysis Reveals that Toll-like Receptor 7 Is a Dual Receptor for Guanosine and Single-Stranded RNA. Immunity. 2016;45(4):737-748. doi:10.1016/j.immuni.2016.09.011. PDB: 5GMF. View Source

Clinical Pipeline Origin vs. Tool Compounds

TLR7 agonist 9 is disclosed in patent WO2019226977, the same patent family that describes polvitolimod (compound 32), the prodrug clinical candidate PRTX007 (Primeimmune Therapeutics) . Polvitolimod has been assigned a WHO INN and is reported to be in clinical development for oncology and infectious disease . This patent-mateship indicates that TLR7 agonist 9 was designed and synthesized alongside compounds that progressed to clinical evaluation, implying consistency in synthetic methodology, quality control standards, and pharmacological rationale . In contrast, comparator TLR7 agonists such as SM-324405, AZ-12441970, and BBIQ lack publicly known clinical development programs and are primarily used as tool compounds with limited characterization across GLP-compliant assays . Vesatolimod (GS-9620) is the notable exception as an orally active clinical-stage TLR7 agonist, but it was developed by Gilead Sciences within a distinct patent estate and for a different therapeutic context (HBV) .

Clinical Pipeline Origin

Reported

Patent-mate with polvitolimod (PRTX007), a WHO INN-listed clinical candidate; same patent family WO2019226977.

Synthetic reproducibility and QC standards align with a development candidate platform.

Tool compounds SM-324405, AZ-12441970 lack comparable pipeline.

Evidence Dimension	Clinical pipeline proximity of the patent family disclosing the compound
Target Compound Data	Patent WO2019226977; patent-mates with polvitolimod (PRTX007), a WHO INN-listed clinical candidate
Comparator Or Baseline	SM-324405: no clinical development; AZ-12441970: no clinical development; BBIQ: tool compound only; Vesatolimod: separate patent family (Gilead), advanced to Phase II for HBV
Quantified Difference	Qualitative: patent-mateship with a clinical candidate vs. no clinical pipeline for SM-324405, AZ-12441970, BBIQ
Conditions	Patent family analysis; WHO INN list 126; Primmune Therapeutics pipeline disclosures

Why This Matters

Procurement of a compound from a patent family with an advanced clinical candidate provides greater confidence in synthetic reproducibility, impurity profiling, and translational relevance compared to tool compounds that may lack rigorous quality characterization.

• [1] Webber SE, et al. TLR7 agonists for treatment of cancer and infectious disease. World Intellectual Property Organization, WO2019226977 A1. 2019-11-28. View Source
• [2] Guide to Pharmacology. Polvitolimod ligand page. GtoPdb Ligand ID: 11872. View Source
• [3] Roethle PA, McFadden RM, Yang H, Hrvatin P, Hui H, Graupe M, et al. Identification and Optimization of Pteridinone Toll-like Receptor 7 (TLR7) Agonists for the Oral Treatment of Viral Hepatitis. J Med Chem. 2013;56(18):7324-7333. doi:10.1021/jm400815m. View Source

Cytokine Bias: Type I IFN vs. Pro-Inflammatory

The Poudel et al. (2025) publication reports that the novel TLR7/8 dual agonist series, to which TLR7 agonist 9 belongs, was designed to produce varying ratios of type I interferon and pro-inflammatory cytokines, and that whole-blood cytokine assays confirmed dose-dependent induction of IFN-α, IP-10, and other mediators . Although compound-specific quantitative cytokine data for TLR7 agonist 9 have not been disaggregated in the published article, the described platform aims for a 'balanced' or tunable cytokine profile optimal for ADC-mediated tumor microenvironment reprogramming . By comparison, imiquimod induces robust TNF-α and IL-12 alongside IFN-α, vesatolimod favors IFN-α with reduced TNF-α, and BBIQ (a selective TLR7 agonist tool compound) shows minimal pro-inflammatory cytokine induction at equivalent TLR7 activation levels . The implication is that TLR7 agonist 9 can be selected from within a platform that allows tuning of the IFN-α/TNF-α axis, a degree of pharmacological control not available with single-mechanism comparator compounds.

Cytokine Bias

Class-level inference

Platform designed for varying TLR7/8 activity ratios; whole-blood assay confirms dose-dependent IFN-α, IP-10 induction.

Compound-specific cytokine profile requires further disaggregated data.

Imiquimod induces robust TNF-α; vesatolimod favors IFN-α.

Evidence Dimension	Cytokine induction profile: IFN-α vs. pro-inflammatory cytokines
Target Compound Data	TLR7 agonist 9 belongs to a platform of dual TLR7/8 agonists with 'varying ratios' of TLR7 and TLR8 activity; whole-blood cytokine data confirm functional activity . Compound-specific quantitative data not publicly disaggregated.
Comparator Or Baseline	Imiquimod: IFN-α + robust TNF-α, IL-12 ; Vesatolimod: IFN-α dominant, reduced TNF-α ; BBIQ: hTLR7 EC50 59.1 nM, minimal pro-inflammatory cytokines
Quantified Difference	Cannot be directly quantified for TLR7 agonist 9 due to missing compound-specific data; platform-level inference of tunable IFN-α/TNF-α ratio
Conditions	Human whole blood cytokine assay (Poudel et al. 2025); HEK-Blue hTLR7 reporter assay (comparator data)

Why This Matters

For immuno-oncology applications where excessive TNF-α or IL-12 can cause dose-limiting inflammation, the ability to select a compound from a platform with tunable cytokine bias offers a distinct procurement advantage over single-profile comparator agonists.

• [1] Poudel YB, Lo JC, Norris DJ, Cox M, He L, Johnson WL, et al. Structure-Based Design of Novel TLR7/8 Agonist Payloads Enabling an Immunomodulatory Conjugate Approach. ACS Med Chem Lett. 2025;16:80-88. doi:10.1021/acsmedchemlett.4c00463. View Source
• [2] Hemmi H, Kaisho T, Takeuchi O, Sato S, Sanjo H, Hoshino K, et al. Small anti-viral compounds activate immune cells via the TLR7 MyD88-dependent signaling pathway. Nat Immunol. 2002;3(2):196-200. doi:10.1038/ni758. View Source
• [3] Roethle PA, McFadden RM, Yang H, Hrvatin P, Hui H, Graupe M, et al. Identification and Optimization of Pteridinone Toll-like Receptor 7 (TLR7) Agonists for the Oral Treatment of Viral Hepatitis. J Med Chem. 2013;56(18):7324-7333. doi:10.1021/jm400815m. View Source

TLR7 Agonist 9: Optimal Applications

ADC Payload Development with Click Handle

TLR7 agonist 9 is the preferred TLR7 agonist payload for antibody–drug conjugate (ADC) programs where site-specific, copper-catalyzed azide-alkyne cycloaddition (CuAAC) is required. The intrinsic terminal alkyne group eliminates the need for synthetic linker derivatization—a step that for comparator imidazoquinolines (imiquimod, resiquimod, vesatolimod) introduces additional synthetic complexity and risks attenuation of agonist potency . The X-ray co-crystal structure (PDB: 9MHV) confirms that the alkyne-bearing substituent is solvent-exposed, enabling conjugate attachment without disrupting TLR7 binding . This structural validation de-risks linker design and supports computational modeling of conjugate geometry prior to synthesis. This compound should be prioritized when the experimental workflow demands a pre-functionalized agonist with confirmed structural compatibility for bioconjugation.

ISAC Programs with Tunable TLR7/8 Activity

TLR7 agonist 9 is positioned within a platform of structure-based designed dual TLR7/8 agonists that offer varying activity ratios between TLR7 and TLR8, enabling fine-tuning of the type I interferon (IFN-α) vs. pro-inflammatory cytokine (TNF-α, IL-12) balance . For ISAC programs where excessive systemic TNF-α induction is a safety concern, selecting a compound from this series with a more TLR7-biased profile may yield an improved therapeutic window relative to balanced dual agonists like resiquimod. The proximity of TLR7 agonist 9 to the clinical candidate polvitolimod (PRTX007) within the same patent family provides additional confidence in the pharmacological rationale and quality control standards of this compound series .

Click Chemistry Probes for TLR7 Target Engagement

The terminal alkyne of TLR7 agonist 9 makes it directly suitable for click chemistry conjugation to fluorescent dyes, biotin, or affinity tags for cellular target engagement assays, pull-down experiments, and imaging studies. This circumvents the need for custom synthesis of alkyne-derivatized imidazoquinoline probes, which typically require multi-step synthesis and re-validation of TLR7 activity post-modification . The X-ray structure (PDB: 9MHV) provides direct evidence that the alkyne is accessible for CuAAC, reducing the risk that conjugation will sterically hinder receptor binding . This compound should be selected for any TLR7-focused chemical biology workflow requiring a clickable agonist probe.

TME Reprogramming via Conjugate-Delivered TLR7 Agonism

TLR7 agonist 9 was designed specifically for conjugate-mediated delivery to the tumor microenvironment, where localized TLR7 activation on tumor-resident myeloid cells can promote T-cell priming and antitumor immunity . Unlike systemically administered free TLR7 agonists (e.g., vesatolimod) that distribute broadly and carry risk of systemic cytokine release, conjugate-delivered TLR7 agonist 9 can be targeted to tumor antigens via antibody conjugation . The whole-blood cytokine data from the parent publication confirm functional immune activation, while the tunable TLR7/TLR8 activity ratio allows selection of a compound that balances antitumor efficacy with manageable inflammatory toxicity .

Application

Selection Property

Validation Focus

ADC payload research

Intrinsic click handle without synthetic derivatization

Conjugation site solvent exposure and retained TLR7 binding

Immune-stimulating conjugate studies

Tunable TLR7/8 activity ratio platform

Type I IFN vs. pro-inflammatory cytokine endpoint context

Chemical biology probe assembly

Click-ready terminal alkyne

TLR7 target engagement and imaging assay compatibility

Tumor microenvironment research

Conjugate-mediated delivery capability

Myeloid cell activation and T-cell priming model-response context

• [1] Poudel YB, Lo JC, Norris DJ, Cox M, He L, Johnson WL, et al. Structure-Based Design of Novel TLR7/8 Agonist Payloads Enabling an Immunomodulatory Conjugate Approach. ACS Med Chem Lett. 2025;16:80-88. doi:10.1021/acsmedchemlett.4c00463. View Source
• [2] Webber SE, et al. TLR7 agonists for treatment of cancer and infectious disease. World Intellectual Property Organization, WO2019226977 A1. 2019-11-28. View Source
• [3] Critton DA, et al. Monkey TLR7 ectodomain with small molecule agonist 9. RCSB PDB. PDB ID: 9MHV. Deposited 2024-12-12. View Source